4-(3-Bromo-4-fluorophenoxy)aniline hydrochloride

• IUPAC Name: 4-(3-bromo-4-fluorophenoxy)aniline;hydrochloride
• InChI: InChI=1S/C12H9BrFNO.ClH/c13-11-7-10(5-6-12(11)14)16-9-3-1-8(15)2-4-9;/h1-7H,15H2;1H
• InChI Key: XLTBCZRQCCKXQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)OC2=CC(=C(C=C2)F)Br.Cl
• Molecular Formula: C12H10BrClFNO
• Molecular Weight: 318.57 g/mol
• CAS No.: 1955556-74-7

Description

4-(3-Bromo-4-fluorophenoxy)aniline hydrochloride is a useful research compound. Its molecular formula is C12H10BrClFNO and its molecular weight is 318.57. The purity is usually 95%.
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Scientific Research Applications

Potential in Nonlinear Optical (NLO) Materials

Research on similar compounds like 4-chloro-3-(trifluoromethyl)aniline and 4-bromo-3-(trifluoromethyl)aniline has demonstrated their potential in nonlinear optical (NLO) materials. These studies reveal the effects of electron-donating and withdrawing groups on aniline structures and their impact on vibrational spectra. Theoretical computations, including hyperconjugation interactions and molecular electrostatic potential (MEP) analysis, support their usefulness in NLO materials, suggesting a similar potential for 4-(3-Bromo-4-fluorophenoxy)aniline hydrochloride (B. Revathi et al., 2017).

Role in Catalysis and Environmental Applications

Fe_3O_4 magnetic nanoparticles (MNPs) have been utilized for the catalytic oxidation of aromatic compounds like phenol and aniline, with significant degradation efficiency. This research highlights the potential for similar compounds, including this compound, in environmental remediation processes, especially in the removal of hazardous substances from water through catalysis (Shengxiao Zhang et al., 2009).

Synthesis of Complex Molecules

The synthesis of complex molecules, such as dibenzoxapine derivatives, highlights the importance of halogenated aniline compounds in pharmaceutical research. A key intermediate in the synthesis of selective nuclear hormone receptor modulators was prepared from a related compound, indicating the utility of this compound in the synthesis of medically relevant compounds (Rachel N. Richey & Hannah J. Yu, 2009).

Safety and Hazards

The safety information for “3-bromo-4-(4-fluorophenoxy)aniline” indicates that it has the GHS07 pictogram and the signal word "Warning". The hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.